2-[4-[(N-Cyano-2-fluoro-5-methylanilino)methyl]-1,3-thiazol-2-yl]-N-methylacetamide

• IUPAC Name: 2-[4-[(N-cyano-2-fluoro-5-methylanilino)methyl]-1,3-thiazol-2-yl]-N-methylacetamide
• InChI: InChI=1S/C15H15FN4OS/c1-10-3-4-12(16)13(5-10)20(9-17)7-11-8-22-15(19-11)6-14(21)18-2/h3-5,8H,6-7H2,1-2H3,(H,18,21)
• InChI Key: MPDZFOJQFDEBPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)N(CC2=CSC(=N2)CC(=O)NC)C#N
• Molecular Formula: C15H15FN4OS
• Molecular Weight: 318.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound consists of a thiazole ring attached to a methylacetamide group and a cyano-fluoro-methylaniline group. The exact spatial arrangement of these groups can be determined using techniques like X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

Some physical and chemical properties of the related compound 2-fluoro-5-methylaniline are known. It has a refractive index of 1.533, a boiling point of 80-86 °C at 11 mmHg, and a density of 1.109 g/mL at 25 °C. The properties of “2-[4-[(N-Cyano-2-fluoro-5-methylanilino)methyl]-1,3-thiazol-2-yl]-N-methylacetamide” might be similar but could vary due to the additional functional groups.

Scientific Research Applications

Antimicrobial and Antitumor Applications

Antimicrobial Activities

Compounds incorporating thiazole and acetamide groups have been studied for their antimicrobial potential. For instance, Darwish et al. (2014) synthesized novel heterocyclic compounds bearing a sulfonamide moiety, demonstrating promising in vitro antibacterial and antifungal activities (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). This suggests that compounds with similar structures may also exhibit antimicrobial properties.

Antitumor Activities

Research on thiazole derivatives has shown potential in antitumor applications. Albratty et al. (2017) investigated novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives for their antitumor activity. Some compounds showed promising inhibitory effects on different cancer cell lines, suggesting a potential pathway for the development of new anticancer agents (Albratty, El-Sharkawy, & Alam, 2017).

Applications in Material Science and Spectroscopy

Spectroscopic and Quantum Mechanical Studies

Compounds with cyano and acetamide groups have been analyzed for their electronic properties and potential use in material science. Mary et al. (2020) conducted spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs, evaluating their photovoltaic efficiency modeling and ligand-protein interactions. This research indicates the potential of such compounds in developing materials for dye-sensitized solar cells and other photovoltaic applications (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).